2-Hydroxy-6-(2-hydroxy-4-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoic acid
Overview
Description
2-Hydroxy-6-(2-hydroxy-4-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoic acid is a natural product found in Pestalotiopsis with data available.
Scientific Research Applications
Metabolites in Fungi
This compound and its derivatives, such as dihydromaldoxin and isodihydromaldoxin, have been identified in the culture medium of a fungus species from the genus Xylaria. These substances play a role in the biosynthetic pathways of various fungal metabolites, such as depsidones and spirocyclohexadienones (Adeboya, 1996).
Marine-derived Fungus Compounds
A phenyl ether derivative related to this compound, 3-hydroxy-5-(3-hydroxy-5-methylphenoxy)-4-methoxybenzoic acid, was isolated from the marine-derived fungus Aspergillus carneus. This derivative exhibited significant antioxidant activity, highlighting the potential of these compounds in antioxidant research (Xu et al., 2017).
Antifungal Activities
Phthalide derivatives, which are structurally related to this compound, have shown notable antifungal activities against plant pathogens. These derivatives were isolated from the liquid culture of the plant endophytic fungus Pestalotiopsis photiniae and displayed significant efficacy in controlling fungal infections in plants (Yang et al., 2011).
Bioactive Compounds in Algae
In research involving the red alga Rhodomela confervoides, derivatives similar to this compound were identified. These derivatives, including bromophenol derivatives, were characterized for their structural properties but showed no significant activity against cancer cell lines or microorganisms (Zhao et al., 2004).
Properties
Molecular Formula |
C17H16O8 |
|---|---|
Molecular Weight |
348.3 g/mol |
IUPAC Name |
2-hydroxy-6-(2-hydroxy-4-methoxy-6-methoxycarbonylphenoxy)-4-methylbenzoic acid |
InChI |
InChI=1S/C17H16O8/c1-8-4-11(18)14(16(20)21)13(5-8)25-15-10(17(22)24-3)6-9(23-2)7-12(15)19/h4-7,18-19H,1-3H3,(H,20,21) |
InChI Key |
SOXXAFVUSIMAGB-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)OC2=C(C=C(C=C2O)OC)C(=O)OC)C(=O)O)O |
Canonical SMILES |
CC1=CC(=C(C(=C1)OC2=C(C=C(C=C2O)OC)C(=O)OC)C(=O)O)O |
synonyms |
methyl 2-(2-carboxy-3-hydroxy-5-methylphenoxy)-4-chloro-3-hydroxy-5-methoxybenzoate RES 1214-1 RES-1214-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6R,7R)-7-[[(2Z)-2-(5-amino-1,2,4-thiadiazol-3-yl)-2-methoxyiminoacetyl]amino]-3-(1,3-benzothiazol-2-ylsulfanyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid](/img/structure/B1243122.png)
![(8aR,12aS,13aS)-12-ethylsulfonyl-3-methoxy-5,6,8,8a,9,10,11,12a,13,13a-decahydroisoquinolino[2,1-g][1,6]naphthyridine](/img/structure/B1243124.png)
![(3S)-3-[(2S)-5-carboxy-2-{(3S)-3-hydroxy-15-methylhexadecanoylamino}-pentanoyl]oxy-15-methylhexadecanamide](/img/structure/B1243129.png)
![7,8-dihydroxy-3-methyl-10-oxo-10H-chromeno[3,2-c]pyridine-9-carboxylic acid](/img/structure/B1243131.png)
![2-[[4-(3-aminophenyl)-1,3-thiazol-2-yl]sulfanyl]-N-[1-[(3,4-dichlorophenyl)methyl]piperidin-4-yl]acetamide](/img/structure/B1243132.png)
![2-(4-Dimethylamino-phenyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid {2-hydroxy-3-[4-(2-isopropoxy-phenyl)-piperazin-1-yl]-propyl}-amide](/img/structure/B1243134.png)
